2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile

• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-piperidin-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H21N3O2/c1-2-23-16-9-6-15(7-10-16)8-11-18-21-17(14-20)19(24-18)22-12-4-3-5-13-22/h6-11H,2-5,12-13H2,1H3/b11-8+
• InChI Key: PZTQMIPDAWPGQF-DHZHZOJOSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C2=NC(=C(O2)N3CCCCC3)C#N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC2=NC(=C(O2)N3CCCCC3)C#N

Description

2-[(1E)-2-(4-ETHOXYPHENYL)ETHENYL]-5-(PIPERIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE is a complex organic compound with a unique structure that combines an oxazole ring, a piperidine ring, and a substituted phenyl group

Preparation Methods

The synthesis of 2-[(1E)-2-(4-ETHOXYPHENYL)ETHENYL]-5-(PIPERIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE typically involves multiple steps, including the formation of the oxazole ring and the introduction of the piperidine and phenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxazole derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the oxazole ring.

Substitution: The phenyl and piperidine groups can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

2-[(1E)-2-(4-ETHOXYPHENYL)ETHENYL]-5-(PIPERIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Its interactions with biological molecules are studied to understand its potential as a drug candidate.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. These interactions can modulate various biochemical pathways, leading to the desired therapeutic effects. The exact molecular targets and pathways involved depend on the specific application being studied .

Comparison with Similar Compounds

Compared to other similar compounds, 2-[(1E)-2-(4-ETHOXYPHENYL)ETHENYL]-5-(PIPERIDIN-1-YL)-1,3-OXAZOLE-4-CARBONITRILE stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. Similar compounds include other oxazole derivatives and piperidine-containing molecules, each with their own distinct characteristics and applications .